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Compound of Interest

Compound Name: Androsin

Cat. No.: B162213

For researchers, scientists, and drug development professionals, the proper management and
disposal of chemical compounds is a critical component of laboratory safety and environmental
responsibility. This guide provides essential information and step-by-step procedures for the
safe disposal of Androsin (CAS 531-28-2), a naturally occurring phenolic glucoside.

Immediate Safety and Handling Precautions

According to the Safety Data Sheet (SDS), Androsin is not classified as a hazardous
substance under the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals.[1] However, it is imperative to follow standard laboratory safety protocols when
handling this compound.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including:
o Safety glasses or goggles

e Laboratory coat

o Chemical-resistant gloves

Handling:

e Avoid generating dust.

e Ensure adequate ventilation in the work area.
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e Wash hands thoroughly after handling.

Quantitative Data for Androsin

The following table summarizes key quantitative data for Androsin, compiled from various

sources.
Property Value
CAS Number 531-28-2
Molecular Formula C15H200s
Molecular Weight 328.31 g/mol
Appearance White to off-white solid
Melting Point 206-208 °C
Solubility Soluble in methanol. Insoluble in cold water and

ethanol.

Androsin Disposal Protocol

While Androsin is not classified as hazardous, it is crucial to adhere to local, regional, and
national regulations for chemical waste disposal. The following protocol provides a general
guideline for the proper disposal of Androsin from a laboratory setting.

Experimental Protocol for Disposal

» Waste Identification and Segregation:
o Clearly label a dedicated waste container for "Androsin waste."

o Do not mix Androsin waste with other chemical waste streams unless explicitly permitted
by your institution's environmental health and safety (EHS) office.

e Containerization:
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o Use a sealable, leak-proof, and chemically compatible container for collecting Androsin
waste.

o For solid waste, a securely sealed plastic bag or a screw-cap container is appropriate.

o For solutions, use a sealed container compatible with the solvent used (e.g., a high-
density polyethylene bottle for methanolic solutions).

o Waste Accumulation:

o Store the waste container in a designated, well-ventilated, and secure area away from
incompatible materials.

o Keep the container closed except when adding waste.
e Disposal Request:

o Once the waste container is full or ready for disposal, follow your institution's procedures
for chemical waste pickup. This typically involves submitting a request to the EHS office.

o Ensure the waste container is properly labeled with the contents ("Androsin” and the
solvent, if any) and any other information required by your institution.

e Final Disposal:

o Your institution's EHS personnel will collect the waste and ensure it is disposed of in
accordance with all applicable regulations. This may involve incineration or other approved
methods for non-hazardous chemical waste.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper
disposal of Androsin.
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Androsin Disposal Workflow

Start: Androsin Waste Generated No (per SDS)

Is Androsin classified as hazardous?

:

Segregate Androsin waste from other chemical streams

'

Use a labeled, sealed, and compatible waste container

'

Store waste container in a designated, secure area

i

Submit a chemical waste pickup request to EHS

End: EHS collects and disposes of waste according to regulations

Click to download full resolution via product page

A flowchart outlining the steps for the proper disposal of Androsin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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